N-(2-(4-acetamidobenzamido)ethyl)-2-chloro-6-fluorobenzamide
Description
N-(2-(4-acetamidobenzamido)ethyl)-2-chloro-6-fluorobenzamide, also known as ACEA, is a synthetic compound that has been developed for research purposes. It belongs to the class of compounds known as cannabinoid receptor agonists, which have been shown to have a wide range of potential therapeutic applications. In
Scientific Research Applications
Synthesis Methodologies and Chemical Studies
A series of amino acid ester derivatives containing 5-fluorouracil were synthesized, indicating a methodology that could be relevant for compounds with similar structures, such as N-(2-(4-acetamidobenzamido)ethyl)-2-chloro-6-fluorobenzamide. These compounds showed potential inhibitory effects against liver cancer, suggesting possible antitumor applications (Xiong et al., 2009).
Antitumor Activity
Investigations into the antitumor activity of various compounds reveal that structural analogs of this compound may possess significant therapeutic potential. For example, studies on amino acid ester derivatives containing 5-fluorouracil demonstrated inhibitory effects against specific cancer cells, indicating a pathway for exploring antitumor applications of this compound (Xiong et al., 2009).
Insect Repellency and Behavioral Studies
Aromatic amides, including structural variants similar to this compound, were synthesized and tested for repellent activity against Aedes aegypti mosquitoes. This research could imply potential applications of this compound in developing new insect repellents or understanding insect behavior towards certain chemical compounds (Garud et al., 2011).
properties
IUPAC Name |
N-[2-[(4-acetamidobenzoyl)amino]ethyl]-2-chloro-6-fluorobenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17ClFN3O3/c1-11(24)23-13-7-5-12(6-8-13)17(25)21-9-10-22-18(26)16-14(19)3-2-4-15(16)20/h2-8H,9-10H2,1H3,(H,21,25)(H,22,26)(H,23,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YHBXKECUAFSCEG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)C(=O)NCCNC(=O)C2=C(C=CC=C2Cl)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17ClFN3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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